3-ethoxy-1-ethyl-N-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-ethoxy-1-ethyl-N-[4-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H16F3N3O2/c1-3-21-9-12(14(20-21)23-4-2)13(22)19-11-7-5-10(6-8-11)15(16,17)18/h5-9H,3-4H2,1-2H3,(H,19,22)
• InChI Key: PBGRSFGYNLNONT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H16F3N3O2
• Molecular Weight: 327.30 g/mol

Description

The compound “3-ethoxy-1-ethyl-N-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide” is a chemical compound, but there is limited information available about it.

Scientific Research Applications

Chemical Structure and Properties

• Structural Analysis : Köysal et al. (2005) investigated similar compounds' structures, revealing insights into their geometric parameters and intermolecular interactions. This research contributes to understanding the chemical properties and potential applications of similar pyrazole carboxamide derivatives (Köysal et al., 2005).

Synthetic Methods

• Microwave-Assisted Synthesis : Milosevic et al. (2015) demonstrated a microwave-assisted method to synthesize carboxamides, a process that could be relevant for efficiently producing derivatives of 3-ethoxy-1-ethyl-N-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide (Milosevic et al., 2015).

Biological and Pharmacological Applications

• Nematocidal Evaluation : Zhao et al. (2017) synthesized and evaluated a series of 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives for nematocidal activity, indicating potential agricultural applications (Zhao et al., 2017).

Materials Science Applications

• Nonlinear Optical Materials : Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates and studied their potential as nonlinear optical (NLO) materials, highlighting the versatility of pyrazole derivatives in materials science (Chandrakantha et al., 2013).